6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid
Overview
Description
6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid is a chemical compound with the molecular formula C7H4FN3O2 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of a similar compound, (1-Ethyl-6-fluoro-1,2,3-benzotriazol-5-yl)boronic acid, involves the reaction of 6-fluoro-1,2,3-benzotriazole with triethyl borate. The reaction mixture is heated to 80-90°C for 12-16 hours, then cooled to room temperature. Water is added to the reaction mixture and the pH is adjusted to 9-10 using sodium hydroxide. The product is extracted with dichloromethane, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4FN3O2/c8-3-1-4 (7 (12)13)6-5 (2-3)9-11-10-6/h1-2H, (H,12,13) (H,9,10,11) .Physical and Chemical Properties Analysis
This compound has a molecular weight of 181.13 . It is a powder at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
6-Fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid has been a focal point in the synthesis of various chemical compounds. It has been utilized as a key intermediate in the synthesis of Nebivolol, an antihypertensive agent. The compound undergoes a multi-step synthesis process, including esterification, rearrangement, acylation, cyclization, hydrolyzation, and hydrogenation, showcasing its versatility in chemical reactions (Chen Xin-zhi, 2007).
Environmental Implications and Biodegradation
Benzotriazoles, including derivatives similar to this compound, are recognized for their wide use as corrosion inhibitors in industrial and domestic applications. Their omnipresence in the aquatic environment has raised concerns, leading to investigations into their biodegradation. Studies have elucidated various degradation pathways, identifying transformation products and revealing the mechanisms behind aerobic biological degradation in activated sludge. This research is crucial for understanding the environmental impact and degradation behavior of these compounds (Sebastian Huntscha et al., 2014).
Fluorescence and Photophysical Properties
The structurally related chlorine-substituted 2,3-naphthalimide-based fluorophore, which shares some core structural features with this compound, exhibits intriguing photophysical properties. This compound demonstrates high quantum yields in various solvents, indicating its potential in applications that require fluorescence and environmental sensitivity. This underscores the importance of benzotriazole derivatives in developing new fluorophores for scientific and industrial use (A. Katritzky et al., 2010).
Safety and Hazards
Mechanism of Action
Mode of Action
Benzotriazole derivatives have been known to interact with various biological targets, leading to a range of potential effects . The fluoro group in the compound could potentially enhance its reactivity, but the specifics of these interactions require further investigation .
Biochemical Pathways
Benzotriazole derivatives have been implicated in a variety of biochemical processes, but the specific pathways affected by this compound remain to be elucidated .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .
Properties
IUPAC Name |
6-fluoro-2H-benzotriazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FN3O2/c8-3-1-4(7(12)13)6-5(2-3)9-11-10-6/h1-2H,(H,12,13)(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWHVJZFOXUBOHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=NNN=C21)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1798688-36-4 | |
Record name | 6-fluoro-1H-1,2,3-benzotriazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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